Cas no 919788-11-7 (1H-Imidazolium, 3-butyl-1-methyl-, ethanesulfonate (1:1))

• Product Name: 1H-Imidazolium, 3-butyl-1-methyl-, ethanesulfonate (1:1)
• CAS No: 919788-11-7
• MF: C₁₀H₂₂N₂O₃S
• MW: 250.358281612396
• CID: 761098
• PubChem ID: 71424773
• Update Time: 2025-04-19

1H-Imidazolium, 3-butyl-1-methyl-, ethanesulfonate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 3-butyl-1-methyl-, ethanesulfonate (1:1)
• 3-butyl-1-methyl-1,2-dihydroimidazol-1-ium,ethanesulfonate
• DTXSID10843566
• 919788-11-7
• 3-Butyl-1-methyl-2,3-dihydro-1H-imidazol-1-ium ethanesulfonate

• Inchi： 1S/C8H16N2.C2H6O3S/c1-3-4-5-10-7-6-9(2)8-10;1-2-6(3,4)5/h6-7H,3-5,8H2,1-2H3;2H2,1H3,(H,3,4,5)
• InChI Key： MDSBAFLOQJDAHX-UHFFFAOYSA-N
• SMILES： S(CC)(=O)(=O)[O-].[NH+]1(C)C=CN(CCCC)C1

Computed Properties

• Exact Mass: 250.13511374g/mol
• Monoisotopic Mass: 250.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.3Ų